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Compound of Interest

Compound Name: Methyl-undecenoate

Cat. No.: B8381195

For Researchers, Scientists, and Drug Development Professionals

Methyl undecylenate, a fatty acid ester derived from castor oil, is utilized in the cosmetics
industry as a fragrance ingredient and masking agent. Its characteristic light, fatty-green, and
subtly floral aroma lends a unique note to fragrance compositions. This document provides
detailed application notes, experimental protocols, and safety data for the use of methyl
undecylenate in cosmetic formulations.

Chemical and Physical Properties

Methyl undecylenate is the methyl ester of 10-undecenoic acid. Its physical and chemical
properties are summarized in the table below.
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Property

Value

Reference

Chemical Name

Methyl 10-undecenoate

[1]

CAS Number 111-81-9 [1]
Molecular Formula C12H2202 [11[2]
Molecular Weight 198.30 g/mol [2]
Appearance Colorless liquid [2]
Odor Profile Light, fatty-green, earthy, floral [3]
Boiling Point 245-248 °C at 760 mmHg [2]
Density 0.882 - 0.891 g/mL at 20°C [2]

Refractive Index

1.436 - 1.442 at 20°C

[2]

Solubility

Slightly soluble in water;

soluble in ethanol

[2]

Olfactory Profile and Use in Fragrance

Compositions

Methyl undecylenate possesses a multifaceted olfactory profile, described as light and fatty-

green with earthy and floral undertones.[3] It is used to impart unique notes in fragrance

compositions and can also function as a masking agent to cover less desirable base odors in

cosmetic formulations.

Safety and Regulatory Information

The safety of methyl undecylenate as a fragrance ingredient has been evaluated by various

organizations. Based on available data, it is not expected to be a skin irritant, skin sensitizer, or

phototoxic under the current conditions of use.[4]

Recommended Usage Levels

The International Fragrance Association (IFRA) establishes standards for the safe use of

fragrance ingredients. While a specific IFRA standard for methyl undecylenate across all
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product categories was not definitively identified in the conducted research, a recommendation
for usage up to 2.0% in fragrance concentrates has been noted.[3] It is crucial for formulators
to adhere to the latest IFRA standards and conduct their own safety assessments for finished
products.

Experimental Protocols for Safety Assessment

Detailed experimental protocols are essential for ensuring the safety of cosmetic ingredients.
The following sections outline the methodologies for key toxicological endpoints.

Skin Irritation: Acute Dermal Irritation/Corrosion (OECD
404)

This test evaluates the potential of a substance to cause skin irritation.

Principle: A single dose of the test substance is applied to the skin of a suitable animal model,
typically an albino rabbit, for a defined period. The skin is then observed for signs of erythema
(redness) and edema (swelling).[5][6]

Experimental Workflow:

Animal Preparation Test Substanc Application of Methy] Undecylenate
|
(Albino Rabbit) ‘ (0.5 mL on a 6 cm? patch) R BT

Click to download full resolution via product page
OECD 404 Skin Irritation Workflow
Methodology:

o Test Animal: Healthy, young adult albino rabbits are used. The fur on the dorsal area is
clipped 24 hours before the test.
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» Test Substance Application: 0.5 mL of undiluted methyl undecylenate is applied to a small
area (approximately 6 cm?2) of the clipped skin under a gauze patch. An untreated area of
skin serves as a control.

o Exposure: The patch is left in place for 4 hours.

o Observation: After patch removal, the skin is examined for erythema and edema at 1, 24, 48,
and 72 hours, and up to 14 days to assess the reversibility of any effects.[5]

e Scoring: Skin reactions are scored according to a standardized grading system (e.g., Draize
scale).

» Results: Based on the scores, the substance is classified for its irritation potential. Available
data suggests that methyl undecylenate is not expected to be a skin irritant.[4]

Skin Sensitization: Murine Local Lymph Node Assay
(LLNA)

The LLNA is the preferred method for identifying skin sensitizing potential.

Principle: The assay measures the proliferation of lymphocytes in the draining auricular lymph
nodes of mice following repeated topical application of the test substance. A substance is
identified as a sensitizer if it induces a threefold or greater increase in lymphocyte proliferation
compared to a vehicle control.

Experimental Workflow:

Click to download full resolution via product page

LLNA Skin Sensitization Workflow
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Methodology:

Test Animals: Groups of female CBA/J or BALB/c mice are used.

Test Substance Application: A selected range of concentrations of methyl undecylenate in a
suitable vehicle (e.g., acetone:olive oil, 4:1) is applied to the dorsal surface of each ear for
three consecutive days. A vehicle control group is also included.

Cell Proliferation Measurement: On day 5, a radiolabeled marker (e.g., 3H-methyl thymidine
or a non-radioactive alternative like BrdU) is injected.

Sample Collection: On day 6, the animals are euthanized, and the draining auricular lymph
nodes are excised.

Analysis: A single-cell suspension of lymph node cells is prepared, and the incorporation of
the marker is measured to determine the rate of lymphocyte proliferation.

Results: The Stimulation Index (SI) is calculated for each concentration. An Sl = 3 indicates a
sensitizing potential. Based on available data, methyl undecylenate is not expected to be a
skin sensitizer.[4]

Phototoxicity: In Vitro 3T3 NRU Phototoxicity Test
(OECD 432)

This in vitro test is used to identify the phototoxic potential of a substance.

Principle: The test compares the cytotoxicity of a substance in the presence and absence of a

non-cytotoxic dose of simulated solar light.[7][8]

Experimental Workflow:
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Click to download full resolution via product page
OECD 432 Phototoxicity Workflow
Methodology:
e Cell Culture: Balb/c 3T3 fibroblasts are cultured in 96-well plates.

o Treatment: Two plates are treated with a range of concentrations of methyl undecylenate for
a short period (e.g., 1 hour).

« Irradiation: One plate is exposed to a non-cytotoxic dose of simulated solar UV-A radiation,
while the other plate is kept in the dark as a control.

 Incubation: Both plates are incubated for 24 hours.
 Viability Assessment: Cell viability is determined using the Neutral Red Uptake (NRU) assay.

» Data Analysis: The concentration-response curves for both the irradiated and non-irradiated
cells are compared to calculate a Photo-Irritation-Factor (PIF). A PIF > 5 is indicative of
phototoxic potential.

» Results: Methyl undecylenate is not expected to be phototoxic.[4]

Summary of Toxicological Data
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Endpoint Test Guideline

Result

Classification

Reference

Acute Dermal

Toxicity

Not expected to
cause significant
effect after acute

dermal exposure

Not Classified

[4]

Not expected to

o OECD 404 (in o o
Skin Irritation ) ) cause irritation or ~ Not Irritating [4]
Vvivo, rabbit) )
corrosion
Ski Murine Local Not expected to
in
o Lymph Node cause allergic Not a Sensitizer [4]
Sensitization ] ]
Assay (LLNA) skin reactions
o OECD 432 (in Not expected to )
Phototoxicity ] ] Not Phototoxic [4]
vitro, 3T3 NRU) be phototoxic
o Not expected to
Genotoxicity/Mut )
. - cause adverse Not Genotoxic [4]
agenicity )
genetic effects
Conclusion

Methyl undecylenate is a fragrance ingredient with a favorable safety profile for use in cosmetic

products when used within recommended concentration levels. The provided experimental

protocols serve as a guide for the safety assessment of this ingredient. It is imperative for

formulators and researchers to consult the latest regulatory guidelines and conduct thorough

safety evaluations to ensure the final product's safety for consumers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd

Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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